Cas no 1077-79-8 (Methyl 2-Acetylbenzoate)

• Product Name: Methyl 2-Acetylbenzoate
• CAS No: 1077-79-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD20485857
• CID: 219613
• PubChem ID: 347839
• Update Time: 2025-04-23

Methyl 2-Acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-acetyl-, methyl ester
• methyl 2-acetylbenzoate
• NSC406726
• Benzoicacid, o-acetyl-, methyl ester (6CI,7CI,8CI)
• NSC-406726
• DTXSID00324435
• MFCD20485857
• SCHEMBL1956734
• methyl2-acetylbenzoate
• AKOS023713439
• SY108868
• AS-39764
• EN300-1845830
• 1077-79-8
• CS-0037022
• 2-acetyl-benzoic acid methyl ester
• Methyl 2-Acetylbenzoate

• MDL： MFCD20485857
• Inchi： 1S/C10H10O3/c1-7(11)8-5-3-4-6-9(8)10(12)13-2/h3-6H,1-2H3
• InChI Key： UFOAYTOVTNNRKJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C(C)=O)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 2-Acetylbenzoate

Exploring Benzoic acid,2-acetyl-, methyl ester (CAS No. 1077-79-8): Properties, Applications, and Market Insights

Benzoic acid,2-acetyl-, methyl ester (CAS No. 1077-79-8), also known as methyl 2-acetylbenzoate, is a versatile organic compound widely used in the fragrance, pharmaceutical, and specialty chemical industries. Its unique molecular structure, combining a benzoic acid backbone with an acetyl and methyl ester functional group, grants it distinctive chemical properties. This article delves into its characteristics, applications, and emerging trends, addressing common queries like "What is methyl 2-acetylbenzoate used for?" and "Is benzoic acid derivative safe?"—topics frequently searched in scientific and industrial forums.

The compound’s molecular formula (C₁₀H₁₀O₃) and molecular weight (178.18 g/mol) make it a lightweight yet stable ingredient. Its boiling point (~275°C) and solubility in organic solvents like ethanol and acetone are critical for industrial formulations. Recent studies highlight its role as a flavor and fragrance intermediate, particularly in synthesizing fruity or floral notes—addressing the growing demand for natural-like aromas in cosmetics and food additives. Searches such as "benzoic acid esters in perfumery" reflect this trend.

In pharmaceuticals, Benzoic acid,2-acetyl-, methyl ester serves as a building block for active ingredients. Researchers explore its potential in anti-inflammatory and antimicrobial applications, aligning with the surge in "green chemistry solutions" queries. Its low toxicity profile (as per OECD guidelines) further supports its use in consumer-safe products. Notably, the compound’s stability under moderate temperatures makes it suitable for polymer additives, a sector increasingly searched alongside "sustainable plasticizers."

The market for methyl 2-acetylbenzoate is expanding, driven by Asia-Pacific’s fragrance and pharmaceutical industries. Analysts link this to rising disposable incomes and "clean-label product" trends. Regulatory compliance (e.g., REACH, FDA) ensures its safe use, a frequent concern in searches like "is methyl 2-acetylbenzoate FDA-approved?" Innovations in bio-catalyzed synthesis methods are also gaining attention, reducing environmental impact—addressing the "green synthesis of esters" search trend.

Storage recommendations include keeping the compound in cool, dry conditions away from oxidizers, as its ester group may hydrolyze under extreme humidity. Quality standards (≥98% purity) are paramount for buyers, reflected in queries like "where to buy high-purity methyl 2-acetylbenzoate." Suppliers often highlight its non-hazardous classification (non-GHS) to meet safety-conscious procurement policies.

In conclusion, Benzoic acid,2-acetyl-, methyl ester bridges niche and mainstream applications, from fine fragrances to biodegradable materials. Its alignment with "eco-friendly chemicals" and "multifunctional intermediates" search trends underscores its relevance. Future research may explore its utility in carbon capture or bio-based solvents, areas gaining traction in scientific communities.